methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate

• IUPAC Name: methyl 3-[(3,4-dimethylphenyl)carbamoyl]-5-nitrobenzoate
• InChI: InChI=1S/C17H16N2O5/c1-10-4-5-14(6-11(10)2)18-16(20)12-7-13(17(21)24-3)9-15(8-12)19(22)23/h4-9H,1-3H3,(H,18,20)
• InChI Key: ZSHOBYQBAKDEHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC)C
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

Methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate, also known as DMNB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMNB is a nitroaromatic compound that has been extensively studied for its potential applications in various fields, including medical, environmental, and industrial.

Mechanism of Action

Methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate is a nitroaromatic compound that undergoes reduction by nitroreductase enzymes present in living organisms. The reduction of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate results in the formation of a highly fluorescent compound, which can be detected using fluorescence spectroscopy. The mechanism of action of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been extensively studied, and it is considered a reliable probe for the detection of nitroreductase activity.
Biochemical and Physiological Effects:
methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been shown to have minimal toxicity in living organisms. It is rapidly metabolized and eliminated from the body, making it an ideal probe for in vivo studies. methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been used to study the metabolism of nitroaromatic compounds in living organisms and to investigate the role of nitroreductase enzymes in drug metabolism.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has several advantages as a probe for scientific research. It is highly sensitive and specific, making it an ideal tool for the detection of nitroreductase activity. methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate is also easy to synthesize, making it readily available for use in scientific studies. However, methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has some limitations, including its limited stability in solution and its potential for photobleaching.

Future Directions

There are several future directions for the study of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate and its potential applications in scientific research. One potential direction is the development of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate-based probes for the detection of other enzymes involved in drug metabolism. Another potential direction is the study of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate's potential applications in environmental monitoring and remediation. Additionally, the development of new synthesis methods for methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate could lead to improved yields and purities, making it even more useful for scientific research.

Synthesis Methods

The synthesis of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate involves the reaction of 3,4-dimethylaniline with methyl 5-nitroanthranilate. The reaction is carried out in the presence of a catalyst and under specific conditions to ensure the desired product's formation. The synthesis method has been optimized to increase the yield and purity of methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate.

Scientific Research Applications

Methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe to detect nitroreductase activity in cells and tissues. methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has also been used as a substrate for the determination of nitroreductase activity in environmental samples. Additionally, methyl 3-{[(3,4-dimethylphenyl)amino]carbonyl}-5-nitrobenzoate has been used as a model compound for the study of nitroaromatic compounds' metabolism in living organisms.